Cas no 52868-71-0 (5-amino-2-(methylamino)-1,3-thiazole-4-carboxamide)

• Product Name: 5-amino-2-(methylamino)-1,3-thiazole-4-carboxamide
• CAS No: 52868-71-0
• MF: C₅H₈N₄OS
• MW: 172.208218574524
• MDL: MFCD09864424
• CID: 937604
• PubChem ID: 381397
• Update Time: 2025-06-07

5-amino-2-(methylamino)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(methylamino)thiazole-4-carboxamide
• 5-amino-2-(methylamino)-1,3-thiazole-4-carboxamide
• 5-amino-2-(methylamino)-1,3-thiazole-4-carboxamide(SALTDATA: FREE)
• 5-Amino-2-methylamino-thiazol-4-carbonsaeure-amid
• 5-amino-2-methylamino-thiazole-4-carboxylic acid amide
• 5-Amino-2-(methylimino)-2,3-dihydrothiazole-4-carboxamide
• DB-185663
• CS-0360685
• CCA86871
• DTXSID80327585
• NCI60_023680
• BS-38092
• CHEMBL1989770
• 52868-71-0
• MFCD09864424
• EN300-6772762
• NSC-667941
• AKOS006281220
• NSC667941

• MDL： MFCD09864424
• Inchi： 1S/C5H8N4OS/c1-8-5-9-2(3(6)10)4(7)11-5/h7H2,1H3,(H2,6,10)(H,8,9)
• InChI Key： AUUMSCGUNURINM-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(C(N)=O)=C1N

Computed Properties

• Exact Mass: 172.04200
• Monoisotopic Mass: 172.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.27000
• LogP: 1.22040

Additional information on 5-amino-2-(methylamino)-1,3-thiazole-4-carboxamide

5-Amino-2-(methylamino)thiazole-4-carboxamide (CAS 52868-71-0): A Comprehensive Overview

5-Amino-2-(methylamino)thiazole-4-carboxamide (CAS 52868-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique molecular structure, which includes an amino group, a methylamino substituent, and a carboxamide functionality. The compound's molecular formula is C5H9N5OS, and it has a molecular weight of 187.22 g/mol. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

The chemical properties of 5-Amino-2-(methylamino)thiazole-4-carboxamide are influenced by its heterocyclic thiazole core. Thiazoles are known for their stability and versatility, often serving as key building blocks in drug development. This compound exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for various laboratory applications. Researchers have explored its potential in creating novel bioactive compounds, especially those targeting specific enzymatic pathways.

In recent years, the demand for 5-Amino-2-(methylamino)thiazole-4-carboxamide has increased due to its role in developing small-molecule inhibitors. These inhibitors are crucial in studying cellular processes and have applications in treating various health conditions. The compound's ability to interact with biological targets makes it a subject of interest in drug discovery projects. Additionally, its synthetic versatility allows for modifications that can enhance its efficacy or alter its pharmacokinetic properties.

The market dynamics for 5-Amino-2-(methylamino)thiazole-4-carboxamide reflect its growing importance in research and development. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for exploratory studies. Its CAS number 52868-71-0 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Suppliers often highlight its high purity and consistent quality, which are critical for reproducible experimental results.

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In summary, 5-Amino-2-(methylamino)thiazole-4-carboxamide (CAS 52868-71-0) is a compound of significant scientific and commercial value. Its applications span across pharmaceutical research, biochemical assays, and material science. By understanding its properties and potential, researchers can leverage this molecule to advance innovations in health and technology. For those seeking detailed technical specifications or supplier information, referencing its CAS number ensures precise and relevant results.